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Compound of Interest

Compound Name: Cholesteryl iodide

CAS No.: 2930-80-5

Cat. No.: B1221673

Get Quote

This guide provides an in-depth exploration of cholesteryl iodide, a pivotal molecule in various

scientific domains. From its fundamental physicochemical properties to its sophisticated

applications in drug delivery and materials science, this document serves as a critical resource

for researchers, scientists, and professionals in drug development. The content herein is

structured to offer not only a repository of technical data but also a narrative that elucidates the

scientific reasoning behind its applications and synthesis.

Core Molecular Identity and Physicochemical Profile
Cholesteryl iodide is a derivative of cholesterol, a ubiquitous and essential sterol in

mammalian cell membranes. The substitution of the hydroxyl group at the C3 position with an

iodine atom imparts unique chemical reactivity and physical properties to the molecule, making

it a valuable tool in both chemical synthesis and biomedical research.

Molecular Formula: C₂₇H₄₅I[1][2][3]

CAS Number: 2930-80-5[1][2][3][4]
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IUPAC Name: (3S,8S,9S,10R,13R,14S,17R)-3-iodo-10,13-dimethyl-17-[(2R)-6-methylheptan-

2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene[1][2]

The molecular structure of cholesteryl iodide is depicted below, illustrating the rigid steroid

nucleus and the attached iodine atom.

Caption: Molecular Structure of Cholesteryl Iodide.

A summary of its key physicochemical properties is provided in the table below, offering a quick

reference for laboratory applications.

Property Value Source

Molecular Weight 496.5 g/mol [1]

Melting Point 104-106 °C [3]

Boiling Point 499.5 ± 24.0 °C (Predicted) [3]

Density 1.19 ± 0.1 g/cm³ (Predicted) [3]

Appearance Crystalline solid [3]

Storage Temperature 2°C - 8°C or -20°C [3][4]

Synthesis of Cholesteryl Iodide: Methodologies and
Mechanistic Insights
The synthesis of cholesteryl iodide from cholesterol is a cornerstone reaction in steroid

chemistry. The choice of synthetic route is often dictated by the desired yield, purity, and

scalability. Several effective methods have been developed, each with distinct advantages.

Direct Iodination with Iodine Monochloride
A classical and widely documented approach involves the direct treatment of cholesterol with

iodine monochloride (ICl) in an organic solvent like chloroform.[1] This method leverages the

electrophilic nature of ICl to facilitate the substitution of the hydroxyl group at the 3-beta

position of the cholesterol molecule.[1]
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The underlying mechanism proceeds through the formation of a carbocation intermediate,

which is subsequently attacked by the iodide ion.[1] The stereochemistry at the C3 position is a

critical consideration, and reaction conditions are optimized to favor the formation of the

desired 3β-iodo isomer.

Trimethylsilyl Iodide (TMSI) Mediated Synthesis
A more contemporary and highly efficient method utilizes trimethylsilyl iodide (TMSI).[5] This

protocol can be particularly advantageous for achieving high yields and excellent

stereoselectivity.[5] The reaction can be performed under metal-free conditions, which is a

significant advantage in terms of sustainability and reducing metallic impurities in the final

product.[1][5] Microwave-assisted synthesis using TMSI has been shown to significantly reduce

reaction times while maintaining high yields.[5]

The workflow for a typical synthesis of cholesteryl iodide is outlined in the diagram below.

Caption: General Synthesis Workflow for Cholesteryl Iodide.

Experimental Protocol: Synthesis of Cholesteryl
Iodide via Direct Iodination
Objective: To synthesize 3β-iodocholest-5-ene (cholesteryl iodide) from cholesterol using

iodine monochloride.

Materials:

Cholesterol

Iodine monochloride (ICl)

Anhydrous Chloroform (CHCl₃)

Anhydrous Sodium Bicarbonate (NaHCO₃)

Anhydrous Sodium Sulfate (Na₂SO₄)

Methanol
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Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Beakers and Erlenmeyer flasks

Filter funnel and filter paper

Procedure:

Reaction Setup: In a clean, dry round-bottom flask, dissolve cholesterol in anhydrous

chloroform.

Reagent Addition: While stirring, slowly add a solution of iodine monochloride in anhydrous

chloroform to the cholesterol solution at room temperature. The reaction is typically

exothermic, so controlled addition is crucial.

Reaction Progression: After the addition is complete, continue stirring the mixture at room

temperature. The progress of the reaction can be monitored by thin-layer chromatography

(TLC).

Work-up: Once the reaction is complete, quench the reaction by adding a saturated aqueous

solution of sodium bicarbonate to neutralize any excess acid.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with

chloroform. Combine the organic layers.

Washing and Drying: Wash the combined organic layers with water and then with a saturated

brine solution. Dry the organic layer over anhydrous sodium sulfate.

Solvent Removal: Filter off the drying agent and remove the chloroform under reduced

pressure using a rotary evaporator.
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Purification: Recrystallize the crude product from a suitable solvent system, such as

methanol or acetone, to obtain pure cholesteryl iodide crystals.

Characterization: Confirm the identity and purity of the product using techniques such as

Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and melting

point determination.

Applications in Scientific Research and
Development
The unique properties of cholesteryl iodide have led to its application in diverse scientific

fields, ranging from fundamental structural biology to the development of advanced materials

and therapeutics.

Historical Significance in X-ray Crystallography
One of the seminal applications of cholesteryl iodide was in the field of X-ray crystallography.

[1] The presence of the heavy iodine atom in the molecule facilitated the determination of the

crystal structure of complex organic molecules like cholesterol itself.[1] The heavy atom

scatters X-rays more intensely, providing a clearer diffraction pattern and aiding in solving the

phase problem in crystallography.[1] This was particularly crucial in the early days of the

technique for elucidating the three-dimensional structure of steroids.[6]

Materials Science: A Precursor for Liquid Crystals
Cholesteryl derivatives are renowned for their ability to form liquid crystalline phases,

specifically cholesteric (or chiral nematic) liquid crystals.[7] These materials exhibit unique

optical properties, such as selective reflection of light, which results in iridescent colors that are

sensitive to temperature and other external stimuli.[8] Cholesteryl iodide can serve as a

precursor in the synthesis of various cholesteric liquid crystals.[1] The study of these materials

is important for applications in displays, sensors, and smart textiles.[7]

Drug Delivery and Pharmaceutical Sciences
Cholesterol and its derivatives are integral components of modern drug delivery systems due to

their biocompatibility and ability to interact with cell membranes.[9][10] The incorporation of

cholesteryl moieties into drug carriers can significantly enhance their therapeutic efficacy.
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Liposomal Formulations: Cholesterol is a critical component for stabilizing liposomal

membranes.[10] While cholesterol itself is more commonly used, derivatives like cholesteryl

esters can also be incorporated to modulate membrane fluidity, reduce drug leakage, and

prolong circulation times.[11]

Solid Lipid Nanoparticles (SLNs): Cholesteryl esters can form part of the solid lipid core in

SLNs, which are effective carriers for improving the bioavailability of poorly soluble drugs.[11]

Polymeric Nanoparticles: Cholesteryl groups can be conjugated to polymers to create

amphiphilic copolymers that self-assemble into nanoparticles.[9][11] This leverages the

biocompatibility of cholesterol to improve the interaction of the drug carrier with cell

membranes, potentially enhancing cellular uptake.[9]

The role of cholesteryl moieties in drug delivery is illustrated in the following diagram.

Cholesteryl Iodide as a Precursor

Drug Delivery Systems Therapeutic Outcomes

Cholesteryl Iodide Modified Cholesteryl Derivatives

Liposomes Enhanced Stability

Solid Lipid Nanoparticles Modulated Drug Release

Polymeric Nanoparticles Improved Cellular Uptake

Membrane Stabilization

Core Component

Amphiphilic Co-polymer

Click to download full resolution via product page

Caption: Role of Cholesteryl Derivatives in Drug Delivery Systems.

Biochemical and Synthetic Applications
Cholesteryl iodide is a versatile intermediate in organic synthesis.[1] The iodine atom is a

good leaving group, making it susceptible to nucleophilic substitution reactions. This allows for

the synthesis of a wide array of other cholesteryl derivatives, such as esters and glycosides.[1]
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For instance, it can be used in glycosylation reactions to form cholesteryl glycosides, which are

of interest for their biological activities.[1][5]

Conclusion
Cholesteryl iodide is more than a simple halogenated derivative of cholesterol; it is a molecule

with a rich history and a promising future in scientific innovation. Its utility spans from being a

historical enabler of structural biology to a contemporary building block for advanced materials

and sophisticated drug delivery platforms. A thorough understanding of its synthesis,

properties, and reactivity is paramount for researchers aiming to harness its full potential in

their respective fields. This guide serves as a foundational resource to facilitate such

endeavors, providing both the necessary technical details and the conceptual framework for its

application.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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